N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide, also known as DPI, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is known for its ability to inhibit the activity of certain enzymes, which makes it useful in the treatment of various diseases.
Mechanism of Action
N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide works by inhibiting the activity of certain enzymes, such as nitric oxide synthase and cyclooxygenase. Nitric oxide synthase is an enzyme that is involved in the production of nitric oxide, which is a signaling molecule that plays a role in various physiological processes. Cyclooxygenase is an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of nitric oxide and prostaglandins, which are involved in inflammation and pain. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide in lab experiments is that it is a well-studied compound, with a known mechanism of action. This makes it useful for studying the effects of enzyme inhibition on various physiological processes. One limitation of using this compound in lab experiments is that it may not be specific to a particular enzyme, and may inhibit the activity of other enzymes as well.
Future Directions
There are many potential future directions for research on N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide. One area of research could be the development of more specific inhibitors of nitric oxide synthase and cyclooxygenase, which may have fewer side effects than this compound. Another area of research could be the development of this compound analogs with improved pharmacokinetic properties, which may be more effective in the treatment of various diseases. Overall, this compound has the potential to be a valuable tool in the development of new treatments for various diseases.
Synthesis Methods
The synthesis of N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide involves the reaction of 2,3-dihydro-1H-inden-5-amine with 4-(chloromethyl)phenylacetic acid. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is then purified through column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-{4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl}acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to inhibit the activity of certain enzymes, such as nitric oxide synthase and cyclooxygenase, which are involved in various disease processes. This compound has been studied for its potential use in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
N-[4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O/c1-13(21)20-17-8-5-14(6-9-17)12-19-18-10-7-15-3-2-4-16(15)11-18/h5-11,19H,2-4,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMHWOUBRCWHJRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CNC2=CC3=C(CCC3)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.